Cas no 2306249-56-7 (exo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride)

• Product Name: exo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride
• CAS No: 2306249-56-7
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• CID: 6399691
• PubChem ID: 154814204
• Update Time: 2026-03-11

exo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• exo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride
• exo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine dihydrochloride
• PS-21053
• D79701
• 2306249-56-7
• exo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-aminedihydrochloride
• (1R,5S)-3-Benzyl-3-azabicyclo[3.1.1]heptan-6-amine diHCl
• exo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine
• rel-(1R,5S,6s)-3-Benzyl-3-azabicyclo[3.1.1]heptan-6-amine dihydrochloride

• Inchi： 1S/C13H18N2.2ClH/c14-13-11-6-12(13)9-15(8-11)7-10-4-2-1-3-5-10;;/h1-5,11-13H,6-9,14H2;2*1H/t11-,12+,13?;;
• InChI Key： UQMQUZPOTOAGBD-NUSLWUIESA-N
• SMILES： [C@]12([H])C[C@]([H])(C1N)CN(CC1=CC=CC=C1)C2.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 274.1003540g/mol
• Monoisotopic Mass: 274.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on exo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine;dihydrochloride

Exo-3-Benzyl-3-Azabicyclo[3.1.1]Heptan-6-Amine Dihydrochloride: A Comprehensive Overview

Exo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine dihydrochloride, with the CAS number 2306249-56-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which contributes to its potential applications in drug development and material science. The molecule's structure, comprising a bicyclo[3.1.1]heptane framework with a benzyl group and an amine functionality, makes it a versatile compound with promising properties.

The synthesis of exo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine dihydrochloride involves a series of intricate chemical reactions, including ring-forming processes and functional group transformations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral environments, such as in the development of enantioselective catalysts or chiral drug molecules.

One of the most significant areas of research involving this compound is its potential as a building block in medicinal chemistry. The bicyclic structure provides a rigid framework that can be further functionalized to create bioactive molecules with specific pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit promising activity in modulating ion channels, which are critical targets for treating various neurological disorders.

Moreover, the dihydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability compared to the free base. This makes it easier to handle in laboratory settings and more suitable for formulation into pharmaceutical products. Recent research has also explored the use of this compound in peptide synthesis, where its amine functionality can serve as a reactive site for coupling reactions.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided detailed insights into the spatial arrangement of atoms within the molecule. These studies have confirmed the exo configuration of the benzyl group and the stereochemistry at the nitrogen atom, which are critical factors influencing the compound's reactivity and biological activity.

The application of computational chemistry tools has further enhanced our understanding of this compound's electronic properties and reactivity patterns. Quantum mechanical calculations have revealed that the bicyclic framework imparts unique electronic characteristics to the molecule, making it a potential candidate for use in organic electronics or as a ligand in transition metal catalysis.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for exo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine dihydrochloride to improve yield and reduce costs. Additionally, efforts are being made to explore its utility in green chemistry applications, such as catalytic asymmetric synthesis or as a biodegradable polymer precursor.

In conclusion, exo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-aminedihydrochloride stands out as a multifaceted compound with vast potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for advancing both fundamental research and applied technologies.